Cas no 2201390-07-8 (2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one)

• Product name: 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2201390-07-8
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 5461450

2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(1-{imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one
• 2-[(1-imidazo[1,2-b]pyridazin-6-ylpiperidin-4-yl)methyl]-6-methylpyridazin-3-one
• 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H20N6O/c1-13-2-5-17(24)23(19-13)12-14-6-9-21(10-7-14)16-4-3-15-18-8-11-22(15)20-16/h2-5,8,11,14H,6-7,9-10,12H2,1H3
• InChI Key： OBYFNZOWWHTVKN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C)=NN1CC1CCN(C2C=CC3=NC=CN3N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 539
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1

Additional information on 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one

2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one

The compound with CAS No. 2201390-07-8, known as 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities.

Imidazo[1,2-b]pyridazine, a key structural component of this compound, is a heterocyclic aromatic system that has been extensively studied for its role in various pharmacological applications. Recent studies have highlighted its ability to modulate cellular signaling pathways, making it a valuable scaffold for drug development. The integration of this moiety with a piperidine ring further enhances the compound's versatility, enabling it to interact with diverse biological targets.

The 6-methyl substitution on the dihydropyridazine ring plays a crucial role in stabilizing the molecule's conformation and improving its pharmacokinetic properties. This modification has been shown to enhance the compound's bioavailability and reduce its potential for metabolic degradation, which are critical factors in drug design.

Recent research has focused on the antiproliferative activity of this compound against various cancer cell lines. Preclinical studies have demonstrated its ability to inhibit the growth of malignant cells by targeting key enzymes involved in cell cycle regulation and apoptosis induction. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

In addition to its therapeutic potential, this compound has also been investigated for its neuroprotective properties. Studies conducted in animal models of neurodegenerative diseases have shown that it can mitigate oxidative stress and reduce inflammation, thereby protecting neurons from damage. These results underscore its potential as a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-[(1-{Imidazo[1,2-b]pyridazin-6-yl}piperidin-4-yl)methyl]-6-methyl-2,3-dihydropyridazin-3-one involves a multi-step process that combines advanced organic synthesis techniques with rigorous quality control measures. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield of the final product.

From an analytical standpoint, this compound has been characterized using state-of-the-art spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and stereochemistry, which are essential for understanding its biological behavior.

In terms of regulatory compliance, this compound adheres to international standards for chemical safety and environmental sustainability. Its production process incorporates green chemistry principles to minimize waste generation and reduce the environmental footprint.

Looking ahead, ongoing research aims to further optimize this compound's pharmacodynamic properties through structural modifications and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, CAS No. 2201390-07-8 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug discovery and development. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs in oncology and neurology.